Cas no 420846-72-6 (3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid)
420846-72-6 structure
Product Name:3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid
CAS No:420846-72-6
MF:C16H12N2O3
MW:280.27808
MDL:MFCD20483902
CID:2105902
Update Time:2024-11-02
3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]Benzoic acid
- 3-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoicacid
- 3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid
-
- MDL: MFCD20483902
- Inchi: InChI=1S/C16H12N2O3/c19-15-13-7-2-1-6-12(13)14(17-18-15)9-10-4-3-5-11(8-10)16(20)21/h1-8H,9H2,(H,18,19)(H,20,21)
- InChI Key: LOEQJTGFMWZFBM-UHFFFAOYSA-N
- SMILES: O=C(O)C1=CC=CC(CC2=NNC(C3=C2C=CC=C3)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM244277-1g |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 95% | 1g |
$636 | 2021-06-17 | |
| Alichem | A019094716-1g |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 95% | 1g |
$707.20 | 2023-09-01 | |
| Alichem | A019094716-5g |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 95% | 5g |
$970.20 | 2023-09-01 | |
| Ambeed | A674710-100mg |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 98% | 100mg |
$75.0 | 2025-02-24 | |
| Ambeed | A674710-250mg |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 98% | 250mg |
$109.0 | 2025-02-24 | |
| Ambeed | A674710-1g |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 98% | 1g |
$276.0 | 2025-02-24 | |
| Chemenu | CM244277-250mg |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM244277-1g |
3-((4-Oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid |
420846-72-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR946199-250mg |
3-[(4-Oxo-3,4-dihydro-1-phthalazinyl)methyl]benzoic acid |
420846-72-6 | 95% | 250mg |
£163.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O95510-250mg |
3-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoicacid |
420846-72-6 | 95% | 250mg |
¥608.0 | 2024-07-19 |
3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
420846-72-6 (3-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoic acid) Related Products
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